Cas no 1351597-38-0 (N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride)
N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride
-
- MDL: MFCD16661121
- Inchi: 1S/C10H15N3OS.ClH/c1-7-6-12-10(15-7)13-9(14)8-2-4-11-5-3-8;/h6,8,11H,2-5H2,1H3,(H,12,13,14);1H
- InChI Key: NRRXTPJXTPGDHU-UHFFFAOYSA-N
- SMILES: N(C1SC(C)=CN=1)C(C1CCNCC1)=O.Cl
N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N297871-100mg |
N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide Hydrochloride |
1351597-38-0 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N297871-500mg |
N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide Hydrochloride |
1351597-38-0 | 500mg |
$ 295.00 | 2022-06-03 | ||
| TRC | N297871-1g |
N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide Hydrochloride |
1351597-38-0 | 1g |
$ 455.00 | 2022-06-03 | ||
| Chemenu | CM562008-100mg |
N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride |
1351597-38-0 | 97% | 100mg |
$199 | 2023-03-27 | |
| Chemenu | CM562008-250mg |
N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride |
1351597-38-0 | 97% | 250mg |
$282 | 2023-03-27 | |
| Chemenu | CM562008-1g |
N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride |
1351597-38-0 | 97% | 1g |
$719 | 2023-03-27 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00802483-1g |
N-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride |
1351597-38-0 | 95% | 1g |
¥4672.0 | 2023-04-02 | |
| Enamine | EN300-237485-0.05g |
N-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride |
1351597-38-0 | 95% | 0.05g |
$587.0 | 2024-06-19 | |
| Enamine | EN300-237485-0.1g |
N-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride |
1351597-38-0 | 95% | 0.1g |
$615.0 | 2024-06-19 | |
| Enamine | EN300-237485-0.25g |
N-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride |
1351597-38-0 | 95% | 0.25g |
$642.0 | 2024-06-19 |
N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride
N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride: A Comprehensive Overview
N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride, with the CAS number 1351597-38-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a thiazole moiety, making it a promising candidate for various applications in drug discovery and development.
The molecular structure of N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride is notable for its heterocyclic components. The piperidine ring, a six-membered saturated ring with one nitrogen atom, contributes to the compound's stability and potential bioavailability. The thiazole group, a five-membered aromatic ring containing sulfur and nitrogen atoms, adds electronic diversity and enhances the compound's ability to interact with biological targets. Recent studies have highlighted the importance of such heterocyclic systems in modulating pharmacokinetic properties and improving therapeutic efficacy.
Recent research has focused on the synthesis and characterization of N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have enabled the efficient production of this compound. These methods not only enhance yield but also ensure high purity, which is critical for downstream applications in pharmacological studies.
The pharmacological properties of N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride have been extensively investigated. Preclinical studies have demonstrated its potential as a modulator of various biological pathways, including those involved in inflammation and neurodegenerative diseases. For instance, recent findings suggest that this compound exhibits anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to cross the blood-brain barrier makes it a compelling candidate for treating central nervous system disorders.
The application of N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride in drug development is further supported by its favorable pharmacokinetic profile. Studies conducted in preclinical models have shown that this compound exhibits moderate oral bioavailability and a reasonable half-life, which are essential attributes for developing an effective therapeutic agent. Furthermore, its safety profile has been evaluated in acute toxicity studies, revealing no significant adverse effects at therapeutic doses.
In conclusion, N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride represents a promising compound with diverse applications in the field of medicinal chemistry. Its unique structure, coupled with favorable pharmacological properties, positions it as a valuable tool for advancing drug discovery efforts. As research continues to uncover its full potential, this compound may pave the way for innovative treatments in various therapeutic areas.
1351597-38-0 (N-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)